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Compound of Interest

Compound Name:
1-Butyl-1-methylpiperidinium

hexafluorophosphate

CAS No.: 1257647-66-7

Cat. No.: B6328032

Get Quote

Ionic liquids (ILs) have emerged as a pivotal class of materials, offering a unique combination

of negligible vapor pressure, high thermal stability, and tunable physicochemical properties.[1]

Among the diverse families of ILs, those based on the piperidinium cation have garnered

significant interest due to their exceptional performance characteristics, including high ionic

conductivity and a wide electrochemical window.[2] This guide focuses on a specific, yet highly

versatile member of this family: 1-Butyl-1-methylpiperidinium hexafluorophosphate (CAS

1257647-66-7).

This compound, also known as BMPip PF6, stands as a compelling alternative to more

traditional imidazolium and pyridinium-based ILs.[2][3] Its saturated heterocyclic structure

imparts a high degree of chemical and thermal stability, making it a prime candidate for

demanding applications. The hexafluorophosphate ([PF6]⁻) anion, while requiring careful

handling due to its sensitivity to water, contributes to the IL's hydrophobicity and wide potential

window, which is crucial for electrochemical applications.[4][5]

This technical guide will provide a comprehensive overview of the core properties of 1-Butyl-1-
methylpiperidinium hexafluorophosphate, delve into its synthesis, and explore its key
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applications, with a particular focus on its role in energy storage and as a specialized reaction

medium.

Core Physicochemical and Safety Properties
The utility of 1-Butyl-1-methylpiperidinium hexafluorophosphate is fundamentally dictated

by its physical, chemical, and safety characteristics. A summary of these properties is

presented below.

Property Value Source(s)

CAS Number 1257647-66-7 [4]

Molecular Formula C₁₀H₂₂F₆NP [4]

Molecular Weight 301.25 g/mol [4]

Appearance
Crystals, White to off-white

crystalline powder
[6]

Melting Point 81 °C [4][7]

Purity >99% [4]

Common Impurities
Water (≤0.5%), Halides (Br⁻,

Cl⁻, F⁻) (≤25 mg/kg each)

Hazard Classifications

Eye Irritant 2, Skin Irritant 2,

Specific Target Organ Toxicity

(Single Exposure) 3

Signal Word Warning

Key Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Storage Class 11 (Combustible Solids)
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Synthesis of 1-Butyl-1-methylpiperidinium
Hexafluorophosphate: A Two-Step Approach
The synthesis of 1-Butyl-1-methylpiperidinium hexafluorophosphate is typically achieved

through a two-step process involving quaternization followed by anion exchange. This method

allows for high purity and yield.

Step 1: Quaternization of N-methylpiperidine
The initial step involves the formation of the 1-Butyl-1-methylpiperidinium cation through a

nucleophilic substitution reaction (SN2). N-methylpiperidine acts as the nucleophile, and a butyl

halide (commonly 1-bromobutane) serves as the electrophile.

Step 1: Quaternization

N-methylpiperidine

Reflux

1-Bromobutane Acetonitrile (Solvent)

1-Butyl-1-methylpiperidinium Bromide

Click to download full resolution via product page

Caption: Quaternization of N-methylpiperidine.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, dissolve N-methylpiperidine (1.0 eq) in a suitable solvent such as acetonitrile.
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Reagent Addition: While stirring, add 1-bromobutane (1.0-1.1 eq) dropwise to the solution.

The reaction is exothermic, so controlled addition is recommended.

Reaction Conditions: Heat the mixture to reflux and maintain for 12-24 hours. The progress

of the reaction can be monitored by techniques such as thin-layer chromatography (TLC).

Isolation: After completion, cool the reaction mixture to room temperature. The product, 1-

Butyl-1-methylpiperidinium bromide, will often precipitate. If not, the solvent can be removed

under reduced pressure. The resulting solid is then washed with a non-polar solvent like

diethyl ether to remove unreacted starting materials and dried under vacuum.

Step 2: Anion Exchange
The second step involves replacing the bromide anion with the desired hexafluorophosphate

anion. This is typically achieved through a metathesis reaction with a hexafluorophosphate salt,

often lithium or potassium hexafluorophosphate, in a suitable solvent.

Step 2: Anion Exchange

1-Butyl-1-methylpiperidinium Bromide

Stir at Room Temp

Lithium Hexafluorophosphate (LiPF6) Water/Dichloromethane

1-Butyl-1-methylpiperidinium Hexafluorophosphate Lithium Bromide (LiBr)

Click to download full resolution via product page

Caption: Anion exchange to form the final product.

Experimental Protocol:
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Dissolution: Dissolve the 1-Butyl-1-methylpiperidinium bromide from Step 1 in deionized

water. In a separate vessel, dissolve a slight molar excess (1.05 eq) of lithium

hexafluorophosphate in deionized water.

Reaction: Slowly add the aqueous solution of lithium hexafluorophosphate to the stirred

solution of the piperidinium bromide. The hydrophobic product, 1-Butyl-1-
methylpiperidinium hexafluorophosphate, will precipitate from the aqueous phase.

Extraction: Extract the product into an organic solvent such as dichloromethane.

Purification: Wash the organic layer multiple times with deionized water to remove any

remaining inorganic salts. The presence of halides can be checked by adding a silver nitrate

solution to the aqueous washings.

Final Isolation: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter,

and remove the solvent under reduced pressure. The resulting solid should be dried

thoroughly under high vacuum to remove residual water and solvent, as the [PF6]⁻ anion is

sensitive to hydrolysis.[5][8]

Core Applications and Technical Insights
1-Butyl-1-methylpiperidinium hexafluorophosphate's robust properties make it a highly

valuable material in several scientific and industrial domains.

Electrochemical Systems: A Stable Electrolyte for High-
Voltage Applications
The primary application of this ionic liquid is as an electrolyte component in high-performance

energy storage devices.[4]

Wide Electrochemical Window: Piperidinium-based ILs are known for their broad

electrochemical stability, and the [PF6]⁻ anion further contributes to this.[2] This allows for

their use in high-voltage systems, such as advanced lithium-ion batteries and

supercapacitors, without premature decomposition of the electrolyte.[4]

High Thermal Stability: The inherent stability of the piperidinium cation increases the safety

of devices like lithium-ion batteries by reducing the risk of thermal runaway associated with
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volatile organic solvents.[2][3]

Ionic Conductivity: While solid at room temperature, it can be used in elevated temperature

applications or as part of an electrolyte formulation (e.g., mixed with other solvents or in a

polymer matrix) to achieve high ionic conductivity.

Causality in Application: The combination of a wide electrochemical window and high thermal

stability is critical for developing next-generation energy storage systems that are both high-

capacity and safe.[2] For instance, in lithium-ion batteries, a stable electrolyte allows for the

use of high-voltage cathode materials and high-capacity anodes like silicon, which can

significantly enhance energy density.[2]

Catalysis and Organic Synthesis: A Non-Coordinating,
Hydrophobic Reaction Medium
The unique solvent properties of 1-Butyl-1-methylpiperidinium hexafluorophosphate
provide distinct advantages in chemical synthesis.

Non-Coordinating Environment: The [PF6]⁻ anion is weakly coordinating, which is beneficial

in transition-metal catalysis where coordination of the solvent to the metal center can inhibit

catalytic activity.[4]

Biphasic Catalysis: Its hydrophobic nature allows for its use in biphasic systems, facilitating

the separation of catalysts (dissolved in the IL phase) from products (in an immiscible

organic or aqueous phase), which simplifies catalyst recycling.[4]

Enhanced Reaction Rates and Selectivities: As a solvent for reactions like nucleophilic

substitutions and alkylations, the ionic environment can stabilize charged intermediates and

transition states, leading to altered reaction rates and selectivities compared to conventional

molecular solvents.[4]

Materials and Polymer Science
This ionic liquid also finds use as a functional component in advanced materials.

Polymer Electrolytes: It can be incorporated into polymer matrices to create ion-conductive

films or "ionogels".[4] These materials combine the mechanical properties of the polymer
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with the ionic conductivity of the IL, finding applications in flexible electronics and solid-state

batteries.

Nanoparticle Stabilization: The ionic liquid can act as a stabilizing agent in the synthesis of

nanoparticles, preventing agglomeration and controlling particle size and morphology.[4]

Conclusion: A Versatile and Stable Ionic Liquid
1-Butyl-1-methylpiperidinium hexafluorophosphate represents a significant advancement in

the field of ionic liquids. Its robust thermal and electrochemical stability, coupled with its utility

as a non-coordinating and hydrophobic solvent, makes it a highly versatile material. For

researchers in electrochemistry, catalysis, and materials science, this ionic liquid offers a

powerful tool to enhance performance, improve safety, and enable novel chemical

transformations. As research continues to push the boundaries of energy storage and green

chemistry, the unique properties of piperidinium-based ionic liquids like this one will

undoubtedly play a crucial role.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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